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Compound of Interest

Compound Name:
2-amino-6-methoxybenzene-1-

thiol

Cat. No.: B6161503 Get Quote

This technical guide provides a comprehensive overview of 2-amino-5-methoxybenzene-1-thiol,

a significant chemical intermediate in the synthesis of various bioactive molecules. The

document details its chemical properties, a standard synthesis protocol, and its applications,

particularly in the realm of drug discovery and development.

Chemical Identity and Properties
2-Amino-5-methoxybenzene-1-thiol, also known as 2-amino-5-methoxythiophenol, is an

aromatic organosulfur compound. Its structure features a benzene ring substituted with amino,

methoxy, and thiol functional groups.

Table 1: Physicochemical Properties of 2-Amino-5-methoxybenzene-1-thiol
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Property Value Reference

IUPAC Name
2-amino-5-

methoxybenzenethiol
[1]

CAS Number 6274-29-9 [1][2]

Molecular Formula C7H9NOS [1][2]

Molecular Weight 155.22 g/mol [1][2]

Appearance Light yellow solid [2]

Melting Point 103-105 °C [2]

Boiling Point (Predicted) 289.7±20.0 °C [2]

Density (Predicted) 1.209±0.06 g/cm³ [2]

pKa (Predicted) 9.01±0.10 [2]

Solubility
Slightly soluble in DMSO and

Methanol
[2]

Synthesis of 2-Amino-5-methoxybenzene-1-thiol
The synthesis of 2-amino-5-methoxybenzene-1-thiol can be achieved through the hydrolysis of

2-amino-6-methoxybenzothiazole.[3] This process involves the cleavage of the thiazole ring to

yield the desired thiophenol.

Experimental Protocol: Synthesis from 2-amino-6-methoxybenzothiazole[3]

Reaction Setup: To a stirred solution of 8N potassium hydroxide (1.3 L), add 2-amino-6-

methoxybenzothiazole (750 g).

Reflux: Heat the mixture to reflux and maintain it overnight.

Neutralization: Cool the resulting solution and neutralize it by adding concentrated HCl until

the pH reaches 8.0. Subsequently, add acetic acid to adjust the pH to 6.0.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzene-1-thiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzene-1-thiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71458450.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzene-1-thiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71458450.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzene-1-thiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71458450.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71458450.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71458450.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71458450.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71458450.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71458450.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71458450.htm
https://prepchem.com/step-2-preparation-of-2-amino-5-methoxythiophenol/
https://prepchem.com/step-2-preparation-of-2-amino-5-methoxythiophenol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6161503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitation and Filtration: The product precipitates out of the solution upon neutralization.

Filter the precipitate and wash it with water.

Product: The collected solid is 2-amino-5-methoxybenzene-1-thiol, which can be used in

subsequent steps, often without further purification.

Below is a diagram illustrating the workflow for the synthesis of 2-amino-5-methoxybenzene-1-

thiol.

Synthesis Workflow of 2-Amino-5-methoxybenzene-1-thiol
Start: 2-amino-6-methoxybenzothiazole

+ 8N Potassium Hydroxide

Reflux Overnight

Neutralization with conc. HCl (pH 8.0)
_followed by Acetic Acid (pH 6.0)_

Precipitation of Product

Filtration and Washing with Water

End: 2-Amino-5-methoxybenzene-1-thiol

Click to download full resolution via product page

Synthesis Workflow Diagram
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Spectroscopic Data
While a comprehensive set of experimental spectra for 2-amino-5-methoxybenzene-1-thiol is

not readily available in the public domain, the following table lists the predicted and known

spectroscopic information for related compounds, which can serve as a reference.

Table 2: Spectroscopic Data

Data Type Information

Predicted ¹H-NMR

Due to the complexity of the substitution pattern,

a prediction without experimental validation

would be speculative. Key signals would be

expected for the aromatic protons, the amino

protons, the thiol proton, and the methoxy

protons.

Predicted ¹³C-NMR

Aromatic carbons would appear in the range of

110-150 ppm. The methoxy carbon would be

around 55-60 ppm.

Mass Spectrometry
The molecular ion peak (M+) would be observed

at m/z = 155.22.

Applications in Drug Development
2-Amino-5-methoxybenzene-1-thiol is a valuable building block in medicinal chemistry. Its

primary application lies in the synthesis of benzothiazepines, a class of compounds known for

their diverse pharmacological activities. For instance, it has been used in the creation of

antibacterial benzothiazepine derivatives.[2] The presence of reactive amino and thiol groups

allows for a variety of chemical transformations, making it a versatile precursor for generating

libraries of compounds for drug screening.

Safety and Handling
2-Amino-5-methoxybenzene-1-thiol is associated with certain hazards and should be handled

with appropriate safety precautions.
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Table 3: GHS Hazard Information[1]

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

It is recommended to handle this compound in a well-ventilated fume hood, wearing personal

protective equipment, including gloves, safety glasses, and a lab coat. It should be stored in a

cool, dry, and inert atmosphere.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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